Cas no 1805496-26-7 (3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805496-26-7
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4875925
• Update Time: 2025-05-28

3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-8-4(3-15)5(9(12,13)14)2-6(16-8)7(10)11/h2,7H,1H3
• InChI Key： DYTLBCCVOLMSET-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N=C(C(F)F)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

Research Brief on 3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS: 1805496-26-7)

3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS: 1805496-26-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of agrochemicals and pharmaceuticals, particularly in the design of novel enzyme inhibitors and receptor modulators.

Recent research has focused on the synthetic pathways and optimization of 3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis route for this compound, highlighting its potential for industrial-scale production. The study emphasized the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl and trifluoromethyl groups, achieving high yields and purity. This advancement addresses previous challenges related to the instability of fluorinated intermediates during synthesis.

In the context of biological activity, 3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine has shown promising results as a precursor for the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of compounds targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The fluorinated pyridine core was found to enhance binding affinity and metabolic stability, leading to improved pharmacokinetic profiles in preclinical models. These findings underscore the compound's potential in designing next-generation therapeutics.

Further investigations into the mechanistic aspects of this compound revealed its ability to act as a versatile scaffold for drug discovery. Researchers have utilized computational modeling and X-ray crystallography to elucidate its interactions with biological targets. For instance, a 2023 Nature Communications paper detailed its role in stabilizing protein-ligand complexes through fluorine-mediated interactions, which are critical for achieving selectivity and potency. Such insights are invaluable for rational drug design and optimization efforts.

Beyond its pharmaceutical applications, 3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine has also been explored in agrochemical research. A recent report in Pest Management Science (2024) highlighted its efficacy as a building block for novel herbicides. The compound's fluorinated structure contributes to its lipophilicity and environmental persistence, making it suitable for developing long-lasting crop protection agents. However, researchers caution that further studies are needed to assess its ecological impact and degradation pathways.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS: 1805496-26-7) represents a multifaceted tool in chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable asset for drug and agrochemical development. Future research should focus on expanding its applications, optimizing its safety profile, and exploring novel derivatives with enhanced properties. The ongoing advancements in this area hold great promise for addressing unmet medical and agricultural challenges.